N-(tert-butyl)-4-(2,5-dioxo-1-pyrrolidinyl)benzenesulfonamide

• IUPAC Name: N-tert-butyl-4-(2,5-dioxopyrrolidin-1-yl)benzenesulfonamide
• InChI: InChI=1S/C14H18N2O4S/c1-14(2,3)15-21(19,20)11-6-4-10(5-7-11)16-12(17)8-9-13(16)18/h4-7,15H,8-9H2,1-3H3
• InChI Key: ODNRIJQFFUCBTI-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)NS(=O)(=O)C1=CC=C(C=C1)N2C(=O)CCC2=O
• Molecular Formula: C14H18N2O4S
• Molecular Weight: 310.37 g/mol

Description

N-(tert-butyl)-4-(2,5-dioxo-1-pyrrolidinyl)benzenesulfonamide, also known as DBS, is a sulfonamide compound widely used in scientific research. It has been found to have various biochemical and physiological effects, making it a valuable tool in studying different biological processes.

Mechanism of Action

N-(tert-butyl)-4-(2,5-dioxo-1-pyrrolidinyl)benzenesulfonamide works by binding to the active site of carbonic anhydrases, preventing them from catalyzing the conversion of carbon dioxide to bicarbonate ions. This leads to a decrease in the concentration of bicarbonate ions in the body, which can have various physiological effects. For example, inhibition of carbonic anhydrases in the kidneys can lead to a decrease in the reabsorption of bicarbonate ions, resulting in an alkaline urine.
Biochemical and Physiological Effects:
N-(tert-butyl)-4-(2,5-dioxo-1-pyrrolidinyl)benzenesulfonamide has been found to have various biochemical and physiological effects, depending on the specific carbonic anhydrase isoform it targets. For example, inhibition of carbonic anhydrase II has been found to decrease the growth and metastasis of certain types of cancer cells. Inhibition of carbonic anhydrase IV has been found to decrease intraocular pressure, making N-(tert-butyl)-4-(2,5-dioxo-1-pyrrolidinyl)benzenesulfonamide a potential treatment for glaucoma.

Advantages and Limitations for Lab Experiments

N-(tert-butyl)-4-(2,5-dioxo-1-pyrrolidinyl)benzenesulfonamide has several advantages as a tool for scientific research. It is a highly specific inhibitor of carbonic anhydrases, making it a valuable tool for studying their role in different biological processes. It is also relatively easy to synthesize and purify, making it readily available for use in research. However, N-(tert-butyl)-4-(2,5-dioxo-1-pyrrolidinyl)benzenesulfonamide also has some limitations. It can be toxic at high concentrations, and its effects may be influenced by other factors, such as pH and temperature.

Future Directions

There are several future directions for research involving N-(tert-butyl)-4-(2,5-dioxo-1-pyrrolidinyl)benzenesulfonamide. One area of interest is the development of new carbonic anhydrase inhibitors based on the structure of N-(tert-butyl)-4-(2,5-dioxo-1-pyrrolidinyl)benzenesulfonamide. Another area of interest is the study of the role of carbonic anhydrases in different diseases, such as osteoporosis and Alzheimer's disease. Additionally, N-(tert-butyl)-4-(2,5-dioxo-1-pyrrolidinyl)benzenesulfonamide could be used as a tool for the development of new diagnostic and therapeutic agents for these diseases.

Synthesis Methods

N-(tert-butyl)-4-(2,5-dioxo-1-pyrrolidinyl)benzenesulfonamide can be synthesized through a multistep process starting from 4-nitrobenzenesulfonyl chloride and tert-butylamine. The reaction involves the formation of a sulfonamide intermediate, which is then cyclized to form the final product. The purity of the compound can be increased through recrystallization or column chromatography.

Scientific Research Applications

N-(tert-butyl)-4-(2,5-dioxo-1-pyrrolidinyl)benzenesulfonamide has been extensively used in scientific research as a tool to inhibit the activity of a specific enzyme or protein. It has been found to be particularly effective in inhibiting the activity of carbonic anhydrases, which are enzymes involved in the regulation of acid-base balance in the body. N-(tert-butyl)-4-(2,5-dioxo-1-pyrrolidinyl)benzenesulfonamide has also been used to study the role of carbonic anhydrases in various physiological processes, such as respiration, renal function, and bone resorption.